Cas no 2229532-83-4 (ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 2229532-83-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5862596
• PubChem ID: 165680476
• Update Time: 2025-05-22

ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate
• 2229532-83-4
• EN300-1733297

• Inchi： 1S/C11H22N2O3/c1-2-16-11(15)13-7-4-9(5-8-13)10(14)3-6-12/h9-10,14H,2-8,12H2,1H3
• InChI Key： QUSUTURQXLDCMS-UHFFFAOYSA-N
• SMILES： OC(CCN)C1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.8Ų

Additional information on ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate

Comprehensive Guide to Ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate (CAS No. 2229532-83-4)

Ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate (CAS No. 2229532-83-4) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile applications in drug discovery and medicinal chemistry. The unique structural features of this molecule, including the amino and hydroxypropyl functional groups, make it a valuable intermediate in synthesizing bioactive molecules.

The growing interest in piperidine-based compounds has been driven by their role in developing treatments for neurological disorders, cardiovascular diseases, and other medical conditions. Researchers are particularly intrigued by the potential of ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate as a building block for novel therapeutics. Its carboxylate ester moiety enhances solubility, while the amino-hydroxypropyl side chain offers opportunities for further chemical modifications.

In recent years, the demand for high-purity chemical intermediates like ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate has surged, particularly in the pharmaceutical industry. This compound is often sought after for its potential use in central nervous system (CNS) drug development, where piperidine scaffolds are known to interact with key biological targets. The compound's CAS number 2229532-83-4 serves as a unique identifier, ensuring precise communication among researchers and suppliers worldwide.

The synthesis of ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate typically involves multi-step organic reactions, with careful attention to protecting group strategies for the amino and hydroxy functionalities. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve efficiency. These advancements align with the pharmaceutical industry's growing focus on sustainable synthesis methods, a topic of significant interest in current chemical research.

Analytical characterization of CAS 2229532-83-4 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets rigorous purity standards required for research applications. The availability of detailed spectroscopic data for ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate facilitates its identification and quality control in laboratory settings.

Beyond pharmaceutical applications, piperidine carboxylate derivatives like this compound find use in material science and agrochemical research. The amino alcohol functionality in particular makes it interesting for developing chiral catalysts and ligands in asymmetric synthesis. This versatility contributes to the compound's growing importance in various branches of chemical research and development.

Storage and handling of ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines related to CAS 2229532-83-4.

The market for specialized piperidine derivatives continues to expand, with ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate representing an important niche product. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for larger-scale applications. Current research trends suggest increasing demand for such functionalized heterocycles in drug discovery programs.

For researchers working with CAS 2229532-83-4, recent literature highlights several promising directions. These include exploring its potential as a precursor for neurologically active compounds and investigating its structure-activity relationships in various biological systems. The compound's hydrogen bonding capacity, conferred by its amino and hydroxy groups, makes it particularly interesting for molecular recognition studies.

Quality control remains paramount when working with ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate. Reputable suppliers provide comprehensive analytical certificates detailing purity, typically assessed by HPLC analysis. Researchers are advised to verify these specifications, especially when the compound will be used in sensitive applications such as biological screening or medicinal chemistry programs.

In conclusion, ethyl 4-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate (CAS No. 2229532-83-4) represents a valuable tool for modern chemical research. Its unique structural features and potential applications in pharmaceutical development make it a compound of significant interest to both academic and industrial researchers. As the field of drug discovery continues to evolve, such specialized piperidine derivatives will likely play increasingly important roles in developing new therapeutic agents.